Cas no 940860-26-4 (1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone)

1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Properties
Names and Identifiers
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- 1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone
- 1-[4-[4-Nitro-3-(trifluoromethyl)phenyl]-1-piperazinyl]ethanone
- AKOS034154707
- 1-[4-[4-nitro-3-(trifluoromethyl)phenyl]piperazin-1-yl]ethanone
- 940860-26-4
- Z31212590
- 1-(4-(4-nitro-3-(trifluoromethyl)phenyl)-1-piperazinyl)ethanone
- SJCCKUWOXABENF-UHFFFAOYSA-N
-
- InChIKey: ZWLPQXACQVAGHF-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H14F3N3O3/c1-9(20)17-4-6-18(7-5-17)12-3-2-10(19(21)22)8-11(12)13(14,15)16/h2-3,8H,4-7H2,1H3
- SMILES: [N+](C1C=CC(N2CCN(C(=O)C)CC2)=C(C(F)(F)F)C=1)([O-])=O
Computed Properties
- Exact Mass: 317.09900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 1
- Monoisotopic Mass: 317.09872580g/mol
- Heavy Atom Count: 22
- Complexity: 431
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- LogP: 2.80820
- PSA: 69.37000
- Refractive Index: 1.529
- Boiling Point: 486.9°C at 760 mmHg
- Flash Point: 248.3°C
- Density: 1.383
1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Security Information
1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-(4-Nitro-2-(trifluoromethyl)phenyl)piperazin-1-yl)ethanone Related Literature
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E. Ceballos-Alcantarilla,C. Agulló,A. Abad-Fuentes,A. Abad-Somovilla,J. V. Mercader RSC Adv., 2015,5, 51337-51341
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Vratta Grover,Mangalampalli Ravikanth Org. Biomol. Chem., 2023,21, 8353-8363
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Tuokai Peng J. Mater. Chem. C, 2023,11, 12894-12899
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Shicheng Yi,Rong Xin,Xuxin Li,Yuying Sun,Mei Yang,Bei Liu,Hongbiao Chen,Huaming Li,Yijiang Liu Nanoscale, 2023,15, 16612-16618
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8. Back cover
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A. P. Singh,Saroj Kumari,P. K. Dutta,S. K. Dhawan,Ajay Dhar J. Mater. Chem. A, 2014,2, 16632-16639
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Dieter Freude,Alexander G. Stepanov Phys. Chem. Chem. Phys., 2020,22, 5976-5984
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